4-tert-Butoxy-3,3-dimethylbutan-2-ol

• CAS No.: 61478-20-4
• Molecular Formula: C10H22O2
• Molecular Weight: 174.28 g/mol
• IUPAC Name: 3,3-dimethyl-4-[(2-methylpropan-2-yl)oxy]butan-2-ol
• InChI: InChI=1S/C10H22O2/c1-8(11)10(5,6)7-12-9(2,3)4/h8,11H,7H2,1-6H3
• InChI Key: SXXZANKYPHGQLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)COC(C)(C)C)O

Description

4-tert-Butoxy-3,3-dimethylbutan-2-ol (C₉H₂₀O₂, molecular weight 160.257) is a tertiary alcohol featuring a tert-butoxy (-OC(CH₃)₃) group at the 4-position and two methyl groups at the 3-position of the butan-2-ol backbone . This structure imparts steric bulk and moderate polarity, making it valuable as a synthetic intermediate in organic chemistry, particularly in protecting group strategies or as a precursor for pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

4-tert-Butoxy-3,3-dimethylbutan-2-ol can be synthesized through several methods. One common approach involves the reaction of 3,3-dimethylbutan-2-one with tert-butyl alcohol in the presence of an acid catalyst. The reaction proceeds via the formation of an intermediate, which is then converted to the desired product through a series of steps involving protonation and deprotonation.

Industrial Production Methods

In industrial settings, the production of 4-tert-Butoxy-3,3-dimethylbutan-2-ol typically involves large-scale batch or continuous processes. These methods often utilize optimized reaction conditions, such as controlled temperature and pressure, to maximize yield and purity. The use of advanced catalysts and purification techniques further enhances the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-tert-Butoxy-3,3-dimethylbutan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound to its corresponding alkanes or alcohols.

Substitution: The tert-butoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles like halides or amines can be employed under basic or acidic conditions to achieve substitution.

Major Products Formed

Oxidation: Ketones and carboxylic acids.

Reduction: Alkanes and alcohols.

Substitution: Various substituted ethers and alcohols.

Scientific Research Applications

4-tert-Butoxy-3,3-dimethylbutan-2-ol has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound can be utilized in the study of enzyme-catalyzed reactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of 4-tert-Butoxy-3,3-dimethylbutan-2-ol involves its interaction with specific molecular targets and pathways. The tert-butoxy group can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s reactivity and stability. The presence of the secondary alcohol group allows for various chemical transformations, making it a versatile intermediate in synthetic chemistry.

Comparison with Similar Compounds

Comparison with Structural Analogs

2.1. 4-((tert-Butyldimethylsilyl)oxy)-2-methylbutan-2-ol (26p)

• Structure : Replaces the tert-butoxy group with a tert-butyldimethylsilyl (TBS) ether .
• Key Differences :
  • Stability : The TBS group offers superior stability under basic conditions but is labile to fluoride ions (e.g., TBAF), unlike the acid-labile tert-butoxy group.
  • Synthetic Utility : TBS protection is preferred in multi-step syntheses requiring orthogonal deprotection.
  • Physical Properties : The TBS group increases lipophilicity (logP ~3.5 vs. ~2.8 for tert-butoxy), as evidenced by NMR signals for Si(CH₃)₂ (δ 0.09) .

2.2. 2-(4-Methoxyphenyl)-3,3-dimethylbutan-2-ol

• Structure : Incorporates an aromatic methoxyphenyl group instead of tert-butoxy .
• Key Differences: Reactivity: The electron-rich aryl group facilitates electrophilic substitution (e.g., Ritter reaction with nitriles) . Applications: Used in synthesizing dihydroisoquinolines, contrasting with the aliphatic ether’s role in steric hindrance applications.

2.3. 4-Amino-3,3-dimethylbutan-2-ol Derivatives

• Structure: Amino (-NH₂) group replaces tert-butoxy (e.g., 4-amino-2,3-dimethylbutan-2-ol) .
• Key Differences: Polarity: The amino group enhances hydrogen bonding, increasing water solubility (e.g., logP ~0.5 vs. ~2.8 for tert-butoxy). Biological Activity: Amino analogs are intermediates in opioid derivatives like norbuprenorphine (logP 3.1) .

2.4. 3,3-Dimethylbutan-2-ol (Pinacolyl Alcohol)

• Structure : Simpler tertiary alcohol lacking the tert-butoxy group .
• Key Differences :
  • Reactivity : Undergoes carbocation rearrangement with HI to form 2-iodo-3,3-dimethylbutane, while the tert-butoxy group may hinder such pathways .
  • Physical Properties : Lower molecular weight (102.18 vs. 160.26) results in a lower boiling point (~135°C vs. ~220°C estimated for tert-butoxy analog).

Comparative Data Table

Compound	Functional Group	Molecular Weight	Key Reactivity/Application	LogP (Estimated)
4-tert-Butoxy-3,3-dimethylbutan-2-ol	tert-Butoxy ether	160.26	Steric protection, intermediate synthesis	2.8
4-TBS-2-methylbutan-2-ol (26p)	TBS ether	234.43	Orthogonal deprotection in synthesis	3.5
2-(4-Methoxyphenyl)-3,3-dimethylbutan-2-ol	Methoxyphenyl	208.30	Ritter reaction for isoquinolines	2.2
4-Amino-3,3-dimethylbutan-2-ol	Amino	117.19	Opioid intermediate (e.g., norbuprenorphine)	0.5
3,3-Dimethylbutan-2-ol	Tertiary alcohol	102.18	Rearrangement studies, solvent	1.9